Cas no 571917-26-5 (N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine)

• Product Name: N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine
• CAS No: 571917-26-5
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• CID: 3105921
• PubChem ID: 2440023
• Update Time: 2025-10-28

N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• (2-Methoxy-ethyl)-[4-(4-nitro-phenyl)-thiazol-2-yl]-amine
• Z48853528
• EN300-05947
• 571917-26-5
• N-(2-methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine
• WXA91726
• G35451
• AKOS005198626
• N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine

• Inchi： 1S/C12H13N3O3S/c1-18-7-6-13-12-14-11(8-19-12)9-2-4-10(5-3-9)15(16)17/h2-5,8H,6-7H2,1H3,(H,13,14)
• InChI Key： NNLDFACMLCQNLI-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C1NCCOC

Computed Properties

• Exact Mass: 279.06776246Da
• Monoisotopic Mass: 279.06776246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 108Ų

N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine

Comprehensive Overview of N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine (CAS No. 571917-26-5)

N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine (CAS No. 571917-26-5) is a specialized organic compound belonging to the thiazole derivative family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and agrochemical development. The presence of both nitrophenyl and methoxyethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery and biologically active compounds.

One of the most frequently searched questions about N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine revolves around its synthesis and purification methods. The compound is typically synthesized via a multi-step process involving the condensation of 4-(4-nitrophenyl)-1,3-thiazol-2-amine with 2-methoxyethyl halides under controlled conditions. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its application in sensitive research areas. The growing demand for high-purity intermediates in the pharmaceutical industry has further amplified interest in this compound.

Another hot topic related to CAS No. 571917-26-5 is its potential role in green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce thiazole derivatives like this one. Catalytic processes, solvent-free reactions, and energy-efficient techniques are being investigated to minimize waste and reduce the carbon footprint. This aligns with the broader trend of sustainable chemical manufacturing, which is a priority for many industries today.

The nitrophenyl moiety in N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine also makes it a candidate for studies in photochemistry and electronics. Nitroaromatic compounds are known for their electron-withdrawing properties, which can be exploited in the design of organic semiconductors and photovoltaic materials. As the demand for renewable energy solutions grows, compounds like this are being evaluated for their potential in solar cell technology and light-emitting diodes (LEDs).

In the realm of medicinal chemistry, N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine is being studied for its possible interactions with biological targets. Preliminary research suggests that thiazole derivatives may exhibit antimicrobial, anti-inflammatory, or even anticancer properties. While more studies are needed, the compound's structural features make it a promising candidate for further exploration in drug development pipelines. This has led to a surge in inquiries about its bioactivity and mechanism of action.

From a commercial perspective, the global market for specialty chemicals like CAS No. 571917-26-5 is expanding rapidly. Companies are investing in scalable synthesis routes to meet the rising demand from academic and industrial researchers. Quality control, regulatory compliance, and supply chain stability are key considerations for suppliers. Additionally, the compound's patent status and intellectual property landscape are often queried by stakeholders looking to leverage its potential in proprietary applications.

In summary, N-(2-Methoxyethyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine (CAS No. 571917-26-5) is a multifaceted compound with significant relevance in modern chemistry and biotechnology. Its unique structure and functional groups open doors to diverse applications, from pharmaceuticals to advanced materials. As research continues to uncover new possibilities, this compound is poised to remain a focal point in scientific discussions and industrial innovations.